Cas no 1971106-43-0 (3-(Prop-2-yn-1-yl)benzonitrile)

• Product Name: 3-(Prop-2-yn-1-yl)benzonitrile
• CAS No: 1971106-43-0
• MF: C₁₀H₇N
• MW: 141.169282197952
• CID: 5977794
• PubChem ID: 141001773
• Update Time: 2025-05-22

3-(Prop-2-yn-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Prop-2-yn-1-yl)benzonitrile
• AKOS040803061
• 1971106-43-0
• EN300-1775988

• Inchi： 1S/C10H7N/c1-2-4-9-5-3-6-10(7-9)8-11/h1,3,5-7H,4H2
• InChI Key： LCEKZTCGYSLQGL-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C#N)C=1)C#C

Computed Properties

• Exact Mass: 141.057849228g/mol
• Monoisotopic Mass: 141.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 3-(Prop-2-yn-1-yl)benzonitrile

3-(Prop-2-yn-1-yl)benzonitrile: A Comprehensive Overview

3-(Prop-2-yn-1-yl)benzonitrile is a versatile organic compound with the CAS number 1971106-43-0. This compound, also known as propargyl benzonitrile, has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. Its unique structure, featuring a benzonitrile group attached to a propargyl moiety, makes it an invaluable building block for constructing complex molecules and functional materials.

The synthesis of 3-(Prop-2-yn-1-yl)benzonitrile can be achieved through various methods, including the reaction of benzoyl chloride with propargyl alcohol in the presence of a base. This straightforward approach ensures high yields and purity, making it accessible for large-scale production. Recent advancements in catalytic systems have further optimized this process, reducing reaction times and enhancing selectivity.

One of the most notable applications of 3-(Prop-2-yn-1-yl)benzonitrile is in the field of click chemistry. The compound's alkyne group enables efficient copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used to construct stable triazole linkages. These reactions have found applications in drug discovery, where they facilitate the assembly of bioactive molecules with intricate architectures.

Moreover, 3-(Prop-2-yn-1-yl)benzonitrile serves as a key precursor in the synthesis of advanced materials such as carbon nanotubes and graphene derivatives. Its ability to undergo surface functionalization has opened new avenues for developing high-performance electronics and sensors. Recent studies have demonstrated its potential in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

In the pharmaceutical industry, 3-(Prop-2-yn-1-yl)benzonitrile has been employed as an intermediate in the synthesis of anticancer agents. Its reactivity with biologically relevant groups allows for the creation of molecules that target specific pathways involved in tumor growth and metastasis. Emerging research highlights its role in developing next-generation therapies with improved efficacy and reduced side effects.

The environmental impact of 3-(Prop-2-inyl)benzonitrile has also been a topic of interest. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions, making it suitable for industrial applications where environmental safety is a priority. However, ongoing research continues to explore its degradation pathways and long-term ecological effects to ensure sustainable use.

In conclusion, 3-(Prop-inyl)benzocyanide (CAS No.: 197-in4-in0) stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its versatility in chemical reactions, combined with its compatibility with modern synthetic techniques, positions it as a cornerstone in contemporary research and development efforts.